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Introduction

Polonium-218 (2'8Po) is a critical radionuclide in the Uranium-238 decay series, playing a
significant role in radiological studies and environmental monitoring.[1][2][3] As a short-lived
alpha emitter, the accurate determination of its half-life is essential for understanding its
dosimetry and for the calibration of alpha spectrometry systems. This document provides a
detailed experimental setup, protocol, and data analysis framework for the precise
measurement of the half-life of Polonium-218.

Polonium-218 is a decay product of Radon-222 (222Rn) and primarily undergoes alpha decay
to Lead-214 (24Pb), emitting an alpha particle with a characteristic energy of approximately
6.00 MeV.[4] A minor branch of its decay is through beta emission to Astatine-218 (28At). The
experimental approach described herein leverages alpha spectroscopy to monitor the decay
rate of 218po.

Experimental Setup

The experimental apparatus for the measurement of the Polonium-218 half-life consists of
three primary components: a Radon-222 source and collection system, an alpha spectrometry
system, and a data acquisition system.

1. Radon-222 Source and Polonium-218 Collection:
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e Radon Source: A common and effective source of Radon-222 is a Radium-226 (*?°Ra)
preparation of high purity.[4] The 22°Ra source is typically enclosed in a sealed container
(radon emanator) to allow for the accumulation of 22Rn gas.

e Collection Chamber: A chamber is connected to the radon emanator to allow for the
deposition of the radon progeny, including Polonium-218, onto a target.

o Target: A metallic disc, often made of stainless steel or nickel, serves as the collection
surface for the positively charged 2:8Po ions formed from the decay of 222Rn.[5][6] An
electrostatic precipitation method can be employed to enhance the collection efficiency,
where a negative voltage is applied to the target to attract the positive 218Po ions.

2. Alpha Spectrometry System:

o Vacuum Chamber: The target with the deposited Polonium-218 is placed inside a vacuum
chamber to minimize the energy loss of the emitted alpha particles in the air.

o Alpha Detector: An ion-implanted planar silicon (PIPS) detector or a similar semiconductor
detector is positioned at a fixed distance from the target.[7] These detectors offer excellent
energy resolution, allowing for the clear identification of the 6.00 MeV alpha peak from 2:8pPo.
Alternatively, a scintillation detector, such as a Zinc Sulfide (Ag) scintillator coupled with a
photomultiplier tube, can be used.

o Preamplifier and Amplifier: The signal from the detector is processed through a preamplifier
and a shaping amplifier to prepare it for analysis.

3. Data Acquisition System:

e Multichannel Analyzer (MCA): The amplified signal is fed into an MCA, which sorts the
pulses by their amplitude (energy) and generates an energy spectrum.

 Digital Data Acquisition: Modern systems often utilize digital data acquisition hardware and
software that can record both the energy and the precise time of each detected event in a list
mode. This allows for more sophisticated data analysis.

Experimental Protocols
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The following protocol outlines the step-by-step procedure for the measurement of the
Polonium-218 half-life.

Protocol 1: Sample Preparation and Data Acquisition

Source Preparation: Allow Radon-222 to accumulate in the sealed Radium-226 source
container for a sufficient period (several half-lives of 22Rn, which is 3.8 days) to reach
secular equilibrium with its short-lived progeny.

Polonium-218 Collection:
o Place a clean target disc inside the collection chamber.

o Evacuate the collection chamber and then introduce the Radon-222 gas from the source
container.

o Allow the target to be exposed to the radon atmosphere for a short, defined period (e.g.,
30 seconds to a few minutes) to collect the freshly formed Polonium-218.[4]

Sample Transfer and Measurement:

o Quickly remove the target from the collection chamber and place it in the vacuum chamber
of the alpha spectrometer.

o Evacuate the vacuum chamber to a low pressure (e.g., < 102 mbar).

o Begin data acquisition immediately, recording the alpha spectrum in sequential time
intervals (e.g., every 30 seconds or 1 minute). The total measurement time should be
several half-lives of 218Po (e.g., 20-30 minutes).

Background Measurement: After the sample measurement is complete, remove the source
and acquire a background spectrum for the same duration to account for any intrinsic
radioactivity in the detector and its surroundings.

Protocol 2: Data Analysis

e Spectrum Analysis:
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o For each time interval, identify the alpha peak corresponding to the decay of Polonium-
218 (approximately 6.00 MeV).

o Determine the net counts (total counts minus background counts) in the region of interest
(ROI) for the 218pPo peak.

o Half-Life Calculation:

o The radioactive decay of a single isotope follows a first-order kinetic process described by
the equation: N(t) = No * e”(-At) where N(t) is the number of radioactive nuclei at time t, No
is the initial number of nuclei, and A is the decay constant.

o The activity (A), which is proportional to the number of nuclei, also follows this exponential
decay. The measured count rate (C) is proportional to the activity.

o To determine the decay constant, the natural logarithm of the net counts (In(C)) is plotted
against time (t). This should yield a straight line with a slope of -A.

o Perform a linear regression on the In(C) vs. t data to obtain the slope.

o The half-life (t1/2) is then calculated from the decay constant using the following
relationship: ti/2 = In(2) / A= 0.693 / A

Data Presentation

The following table summarizes experimentally determined half-life values for Polonium-218
from various studies.

. Reported Half-Life
Investigator(s) Year

(minutes)
Curie (historical value) 1912/1924 3.05
Van Hise et al. 1982 3.11
Potapov and Soloshenkov 1986 3.093
Martz et al. 1989 3.040 £ 0.008
Nuclear Data Sheets (various) ~3.10
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Mandatory Visualization

The following diagrams illustrate the key relationships and workflows in the Polonium-218 half-
life measurement experiment.

Uranium-238 Decay Series (Partial)
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Caption: Partial decay chain leading to Polonium-218.
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Caption: Experimental workflow for Polonium-218 half-life measurement.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1236091?utm_src=pdf-body-img
https://www.benchchem.com/product/b1236091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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